Cas no 1006441-32-2 (ethyl 3-(tert-butyl)-1H-pyrazole-4-carboxylate)

• Product Name: ethyl 3-(tert-butyl)-1H-pyrazole-4-carboxylate
• CAS No: 1006441-32-2
• MF: C₁₀H₁₆N₂O₂
• MW: 196.246242523193
• CID: 4742230
• PubChem ID: 22831658
• Update Time: 2025-06-30

ethyl 3-(tert-butyl)-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(tert-butyl)-1H-pyrazole-4-carboxylate
• ETHYL-3-T-BUTYL PYRAZOLE-4-CARBOXYLATE
• ethyl 3-tert-butyl-1H-pyrazole-4-carboxylate
• 1006441-32-2
• ethyl 5-tert-butyl-1H-pyrazole-4-carboxylate
• SCHEMBL13374014
• AKOS006284066
• Ethyl3-(tert-butyl)-1H-pyrazole-4-carboxylate

• Inchi： 1S/C10H16N2O2/c1-5-14-9(13)7-6-11-12-8(7)10(2,3)4/h6H,5H2,1-4H3,(H,11,12)
• InChI Key： CPACIVSDAKLBLZ-UHFFFAOYSA-N
• SMILES： N1=CC(C(OCC)=O)=C(N1)C(C)(C)C

Computed Properties

• Exact Mass: 196.121177757g/mol
• Monoisotopic Mass: 196.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 55

Additional information on ethyl 3-(tert-butyl)-1H-pyrazole-4-carboxylate

Introduction to Ethyl 3-(tert-butyl)-1H-pyrazole-4-carboxylate (CAS No. 1006441-32-2)

Ethyl 3-(tert-butyl)-1H-pyrazole-4-carboxylate (CAS No. 1006441-32-2) is a significant compound in the field of pharmaceutical and agrochemical research. This compound, characterized by its unique structural and chemical properties, has garnered considerable attention due to its potential applications in drug development and material science. The tert-butyl substituent in its molecular structure contributes to enhanced stability and reactivity, making it a valuable intermediate in synthetic chemistry.

The molecular formula of Ethyl 3-(tert-butyl)-1H-pyrazole-4-carboxylate is C₁₀H₁₃O₃, reflecting its composition of carbon, hydrogen, and oxygen atoms. This pyrazole derivative exhibits a variety of chemical functionalities that make it suitable for further derivatization and functionalization. The presence of both an ester group and a tert-butyl group provides multiple sites for chemical modifications, enabling researchers to tailor its properties for specific applications.

In recent years, there has been a growing interest in pyrazole derivatives due to their diverse biological activities. Studies have shown that compounds containing the pyrazole core exhibit antimicrobial, anti-inflammatory, and anticancer properties. Specifically, Ethyl 3-(tert-butyl)-1H-pyrazole-4-carboxylate has been investigated for its potential role in the synthesis of novel therapeutic agents. Its structural motif is particularly relevant in the development of small-molecule inhibitors targeting various disease pathways.

The synthesis of Ethyl 3-(tert-butyl)-1H-pyrazole-4-carboxylate involves multi-step organic reactions, typically starting from readily available precursors such as tert-butyl acetoacetate and hydrazine hydrate. The reaction sequence often includes condensation, cyclization, and esterification steps to construct the pyrazole ring and introduce the ester functionality. Advanced synthetic methodologies, including catalytic processes and green chemistry approaches, have been employed to optimize yield and minimize environmental impact.

One of the most compelling aspects of Ethyl 3-(tert-butyl)-1H-pyrazole-4-carboxylate is its versatility in medicinal chemistry. Researchers have utilized this compound as a building block for designing more complex molecules with enhanced pharmacological profiles. For instance, modifications at the tert-butyl position can influence solubility, metabolic stability, and binding affinity to biological targets. This flexibility makes it an indispensable tool in the pharmacokinetic optimization of drug candidates.

The agrochemical industry has also explored the potential of Ethyl 3-(tert-butyl)-1H-pyrazole-4-carboxylate as a precursor for developing novel pesticides and herbicides. Pyrazole derivatives are known for their efficacy against a broad spectrum of pests while maintaining low toxicity to non-target organisms. The incorporation of the tert-butyl group into these compounds enhances their bioavailability and resistance to degradation, making them more effective in agricultural applications.

In conclusion, Ethyl 3-(tert-butyl)-1H-pyrazole-4-carboxylate (CAS No. 1006441-32-2) represents a promising compound with significant implications in pharmaceuticals and agrochemicals. Its unique structural features and chemical properties make it a valuable intermediate for further synthetic exploration. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics and crop protection agents.